Interspecies differences in stability kinetics and plasma esterases involved in hydrolytic activation of curcumin diethyl disuccinate, a prodrug of curcumin†

RSC Advances Pub Date: 2019-02-06 DOI: 10.1039/C8RA08594C

Abstract

The investigation of in vitro plasma metabolism of ester prodrugs is an important part of in vitro ADME assays during preclinical drug development. Here, we show that the in vitro metabolism including plasma stability and metabolizing enzymes of curcumin diethyl disuccinate (CDD), an ester prodrug of curcumin, in dog and human plasma are similar but markedly different from those in rat plasma. HPLC and nonlinear regression analyses indicated that the hydrolysis of CDD in plasma followed a consecutive pseudo-first order reaction. The rapid hydrolytic cleavage of CDD in rat, dog, and human plasma was accelerated by plasma esterases in the following order: rat ≫ human > dog. LC-Q-TOF/MS analysis showed that the cleavage of ester bonds of CDD is preferential at the phenolic ester. Monoethylsuccinyl curcumin is the only intermediate metabolite found in plasma metabolism of CDD in all tested species. Further investigation using different esterase inhibitors revealed that carboxylesterase is the major enzyme involved in the hydrolysis of CDD in rats while multiple plasma esterases play a role in dogs and humans. Thus, the difference in the hydrolysis rates and the metabolizing enzymes of CDD metabolism in rat, dog and human plasma observed here is of benefit to further in vivo studies and provides a rationale for designing ester prodrugs of CUR with esterase-specific bioactivation.

Graphical abstract: Interspecies differences in stability kinetics and plasma esterases involved in hydrolytic activation of curcumin diethyl disuccinate, a prodrug of curcumin
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